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Compound of Interest

Compound Name: Pyrimethanil-d5

Cat. No.: B12059313

An in-depth examination of the properties, mechanism of action, and analytical applications of
the deuterated fungicide Pyrimethanil-d5.

This technical guide provides a comprehensive overview of Pyrimethanil-d5, a deuterated
analog of the anilinopyrimidine fungicide Pyrimethanil. Designed for researchers, scientists,
and professionals in drug development and agrochemical studies, this document details the
compound's chemical properties, biological activity, metabolic pathways, and toxicological
profile. Particular emphasis is placed on the utility of Pyrimethanil-d5 as an internal standard
in analytical methodologies.

Core Compound Data: Pyrimethanil-d5

Pyrimethanil-d5 is a stable isotope-labeled version of Pyrimethanil, where five hydrogen
atoms on the phenyl ring have been replaced with deuterium. This isotopic labeling makes it an
ideal internal standard for quantitative analysis of Pyrimethanil in various matrices.

Property Value Citations
CAS Number 2118244-83-8 [1][21[3]
Alternate CAS Number 53112-28-0 (unlabeled) [2][3]
Molecular Formula C12HsDsN3 [4]
Molecular Weight 204.28 g/mol [L112][31[5][4]

© 2025 BenchChem. All rights reserved. 1/5 Tech Support


https://www.benchchem.com/product/b12059313?utm_src=pdf-interest
https://www.benchchem.com/product/b12059313?utm_src=pdf-body
https://www.benchchem.com/product/b12059313?utm_src=pdf-body
https://www.benchchem.com/product/b12059313?utm_src=pdf-body
https://www.benchchem.com/product/b12059313?utm_src=pdf-body
https://www.benchchem.com/product/b12059313?utm_src=pdf-body
https://www.lgcstandards.com/CR/en/Pyrimethanil-d5-phenyl-d5-/p/TRC-P997251?queryID=6e9e3e68bd97c131425c100428f4165c
https://www.lgcstandards.com/IT/en/Pyrimethanil-d5/p/TRC-P997252
https://www.lgcstandards.com/RW/en/Pyrimethanil-D5-phenyl-D5-/p/DRE-C16658510?queryID=662694d7242bcf857d683d1aa1e4bc79
https://www.lgcstandards.com/IT/en/Pyrimethanil-d5/p/TRC-P997252
https://www.lgcstandards.com/RW/en/Pyrimethanil-D5-phenyl-D5-/p/DRE-C16658510?queryID=662694d7242bcf857d683d1aa1e4bc79
https://www.scbt.com/p/pyrimethanil-d5-53112-28-0-unlabeled
https://www.lgcstandards.com/CR/en/Pyrimethanil-d5-phenyl-d5-/p/TRC-P997251?queryID=6e9e3e68bd97c131425c100428f4165c
https://www.lgcstandards.com/IT/en/Pyrimethanil-d5/p/TRC-P997252
https://www.lgcstandards.com/RW/en/Pyrimethanil-D5-phenyl-D5-/p/DRE-C16658510?queryID=662694d7242bcf857d683d1aa1e4bc79
https://www.lgcstandards.com/RW/en/Pyrimethanil-d5/p/TRC-P997252?queryID=662694d7242bcf857d683d1aa1e4bc79
https://www.scbt.com/p/pyrimethanil-d5-53112-28-0-unlabeled
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12059313?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Mechanism of Action: Inhibition of Fungal
Methionine Biosynthesis

Pyrimethanil is a broad-spectrum fungicide primarily used to control gray mold caused by
Botrytis cinerea on a variety of crops.[6] Its mode of action involves the inhibition of methionine
biosynthesis in fungi, which is crucial for protein synthesis and subsequent cell division.[7][8][9]
By disrupting this pathway, Pyrimethanil effectively halts the growth and proliferation of fungal
pathogens.[8] It also inhibits the secretion of hydrolytic enzymes that fungi require to infect
plant tissues.[10][11]

The primary target of Pyrimethanil is believed to be an enzyme within the methionine
biosynthesis pathway. While initial studies suggested cystathionine (3-lyase as a potential
target, further research has indicated that the exact molecular target may be different, as direct
enzymatic inhibition was found to be weak.[12][13] The fungicidal activity of Pyrimethanil can
be partially reversed by the addition of exogenous methionine, further supporting its role as an
inhibitor of this specific metabolic pathway.[14]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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